hCG1811882
Description
Other Homo sapiens (human) protein
Scientific Research Applications
Biological Functions and Clinical Implications
hCG as a Biological Marker
hCG, a glycoprotein hormone, is primarily recognized for its role in pregnancy. However, it's also a sensitive and specific marker for trophoblastic tumors and certain cancers, such as testicular germ cell tumors. Rising hCG levels can initiate treatment for relapsing choriocarcinomas and testicular germ cell tumors, even in the absence of clinical or histological evidence of relapse (Stenman, Alfthan, & Hotakainen, 2004).
hCG in Pregnancy Diagnostics
hCG's structural heterogeneity results in a mixture of different isoforms in biological fluids, making it a critical diagnostic marker for pregnancy-related disorders, prenatal screening, and gynecological cancers. Its leading application remains the diagnosis of pregnancy, where it is measured quantitatively in serum or urine (Montagnana, Trenti, Aloe, Cervellin, & Lippi, 2011).
hCG and Cancer Detection
Various forms of hCG, such as hyperglycosylated hCG, are associated with malignancies. The presence of different hCG variants, especially hyperglycosylated forms, in serum can indicate the presence of certain types of cancers and can be used in cancer surveillance (Cole et al., 2009).
Technological Advancements in hCG Detection
hCG Detection Technologies
Advanced technologies for hCG concentration detection have evolved, including electrochemical immunoassay, chemiluminescent immunoassay, and fluorescence immunoassay. These technologies emphasize accuracy and have applications in clinical medicine, offering a comprehensive summary of various methods of detecting hCG (Fan, Wang, Wang, Cao, 2017).
Electrochemical Detection of hCG
A novel approach involves modifying a glassy carbon electrode with carbon nano-onions, gold nanoparticles, and polyethylene glycol nanocomposite for highly sensitive and label-free detection of hCG. This innovation demonstrates high sensitivity, selectivity, and potential for use in healthcare centers (Rizwan, Hazmi, Lim, Ahmed, 2019).
properties
Product Name |
hCG1811882 |
|---|---|
sequence |
SQVLREGSKAGGGTLLCLPLAE |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
hCG1811882 |
Origin of Product |
United States |
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